Cas no 66172-79-0 (bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate)

• Product Name: bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate
• CAS No: 66172-79-0
• MF: C₅₄H₉₅O₁₆P
• MW: 1031.29628014565
• CID: 963426
• PubChem ID: 105315
• Update Time: 2025-04-19

bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate
• bis[2-[2-[2-[2-[2-[2-(2-nonylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl] hydrogen phosphate
• 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(nonylphenoxy)-, 1,1'-(hydrogen phosphate)
• 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(nonylphenoxy)-, hydrogen phosphate
• Bis(17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl) hydrogen phosphate
• bis[17-(2-nonylphenoxy)-3,6,9,12,15-pentaoxaheptadec-1-yl] hydrogen phosphate
• Di(nonylphenol hexa(oxyethylene))hydrogen phosphate
• CXJNUUJXSIVKDP-UHFFFAOYSA-N
• Bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl]hydrogen phosphate
• NS00035968
• 66172-79-0
• EINECS 266-216-4
• DTXSID7070426

• Inchi： 1S/C54H95O16P/c1-3-5-7-9-11-13-15-21-51-23-17-19-25-53(51)67-47-43-63-39-35-59-31-27-57-29-33-61-37-41-65-45-49-69-71(55,56)70-50-46-66-42-38-62-34-30-58-28-32-60-36-40-64-44-48-68-54-26-20-18-24-52(54)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22,27-50H2,1-2H3,(H,55,56)
• InChI Key： CXJNUUJXSIVKDP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCOCCOCCOCCOCCOCCOC1C=CC=CC=1CCCCCCCCC)OCCOCCOCCOCCOCCOCCOC1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 1030.63605
• Monoisotopic Mass: 1030.636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 71
• Rotatable Bond Count: 56
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 921.4°C at 760 mmHg
• Flash Point: 511.1°C
• Refractive Index: 1.495
• PSA: 166.52
• LogP: 10.03020